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Compound of Interest

Compound Name: 4-Chlorobenzyl bromide

Cat. No.: B1630557

An In-Depth Technical Guide to the Safe Handling and Storage of 4-Chlorobenzyl Bromide

Authored by a Senior Application Scientist

This guide provides a comprehensive framework for the safe handling, storage, and
emergency management of 4-Chlorobenzyl bromide (CAS No. 622-95-7). Designed for
researchers, chemists, and drug development professionals, this document moves beyond
procedural checklists to instill a deep understanding of the material's properties and the
causality behind essential safety protocols. Adherence to these guidelines is critical for
ensuring personnel safety, maintaining experimental integrity, and complying with regulatory
standards.

Compound Profile and Physicochemical Properties

4-Chlorobenzyl bromide is an important reagent and building block in organic synthesis,
frequently used in the pharmaceutical industry for creating complex molecular architectures.[1]
[2] Its utility, however, is matched by its hazardous nature, necessitating a thorough
understanding of its physical and chemical characteristics.

As a low-melting solid, it can exist in various forms at ambient laboratory temperatures, from a
crystalline powder to a fused solid, which impacts handling procedures.[3] Its insolubility in
water and sensitivity to moisture are critical factors that dictate storage and handling
requirements.[2][3][4]
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Property Value Source(s)
CAS Number 622-95-7 [31[5]
Molecular Formula C7HeBrCl [5]
Molecular Weight 205.48 g/mol [1][5]

White to almost white low

Appearance melting solid, powder, or [3]
crystals

Melting Point 46 - 52 °C (115 - 126 °F) [3][6]

Boiling Point 107 - 108 °C @ 8 mmHg [6]

Solubility Insoluble in water [2][4]

a-Bromo-4-chlorotoluene, 1-
Synonyms (bromomethyl)-4- [5]

chlorobenzene

Hazard Analysis and GHS Classification

4-Chlorobenzyl bromide is classified as a hazardous and corrosive substance.[3] Its primary
danger lies in its ability to cause severe chemical burns to skin and eyes upon contact.[7] This
corrosive action is exacerbated by its lachrymatory nature, meaning it is a substance that
irritates the eyes and causes tearing.[6]

The underlying causality for its corrosivity is its reactivity with water. Upon contact with
moisture, such as humidity in the air or water in biological tissues, it can hydrolyze to form
hydrobromic acid (HBr) and hydrogen chloride (HCI), both of which are highly corrosive acids.
This reactivity underscores the critical need to prevent contact with skin, eyes, and mucous
membranes.
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GHS Classification = Code Description Source(s)
Pictogram GHSO05 Corrosion
Signal Word Danger [31[7]
Causes severe skin
Hazard Statements H314 burns and eye [7]

damage.

H290

May be corrosive to

metals.

[7]

Precautionary
Statements

P260

Do not breathe
dust/fume/gas/mistiva  [7]

pors/spray.

P280

Wear protective
gloves/protective
clothing/eye
protection/face

protection.

[7]

P303+P361+P353

IF ON SKIN (or hair):

Take off immediately

all contaminated
clothing. Rinse skin

with water/shower.

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[7]

P310

Immediately call a

POISON CENTER or

doctor/physician.

[7](8]

P405

Store locked up.

[719]
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Dispose of
contents/container to

P501 [8]
an approved waste

disposal plant.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, starting with robust engineering controls and supplemented
by appropriate PPE, is mandatory.

Engineering Controls: The First Line of Defense

The primary objective of engineering controls is to isolate the handler from the hazardous
material.

e Chemical Fume Hood: All handling of 4-Chlorobenzyl bromide, including weighing and
transfers, must be conducted within a certified chemical fume hood to contain dust and
vapors.[9]

o Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of
fugitive emissions.[3][7]

o Safety Stations: Eyewash stations and emergency safety showers must be readily
accessible and located close to the workstation where the chemical is handled.[3][10]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier

The correct selection and use of PPE are critical to prevent personal exposure.
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] . ] Standard/Specificat ]
Protection Type Specific Equipment Rationale

ion
Protects against
splashes, dust, and

) vapors. A face shield
Chemical safety ) )
OSHA 29 CFR is required over

Eye and Face

goggles and a full-

face shield.

1910.133 or EN 166

goggles due to the
severe corrosive
potential.[3][11][12]
[13]

Hand Protection

Chemically resistant,
impervious gloves
(e.g., Neoprene,
PVC). Double-gloving
is recommended.

EN 374

Prevents direct skin
contact. Given the
corrosive nature,
gloves should be
inspected before use
and disposed of
immediately after
handling or if
contamination is
suspected.[9][12][14]

Body Protection

Flame-retardant lab
coat, chemical-
resistant apron, and

closed-toe shoes.

Provides a barrier
against spills and
splashes.
Contaminated clothing
must be removed
immediately and
decontaminated
before reuse.[3][12]
[13]

Respiratory NIOSH/MSHA- OSHA 29 CFR Required when there
approved respirator 1910.134 or EN is a risk of inhaling
with particulate filter 143/149 dust, especially during
(N200 or P3). weighing or spill

cleanup. A full-face
respirator provides
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both eye and
respiratory protection.
[31[9][11]

Laboratory Handling Protocols

The following protocols are designed as self-validating systems to ensure safety at each stage

of the handling process.

Workflow for Safe Handling of 4-Chlorobenzyl Bromide
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Caption: General workflow for handling 4-Chlorobenzyl bromide.
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Protocol 4.1: Receiving and Weighing the Compound

Verification: Upon receipt, verify the chemical identity and check the container for any signs
of damage, such as cracks or a compromised seal.

Don PPE: Before opening, don all required PPE as specified in Table 3.
Work in Fume Hood: Place the container in a chemical fume hood.

Inert Atmosphere: To minimize exposure to moisture, especially for sensitive reactions,
consider performing the transfer in an inert atmosphere glove box or by using Schlenk
techniques.

Weighing: Tare a clean, dry, and sealed secondary container on a balance. Quickly transfer
the desired amount of 4-Chlorobenzyl bromide and securely seal the secondary container.
Avoid creating dust.[3]

Seal Original Container: Immediately and tightly reseal the original container, preferably
flushing with an inert gas like argon or nitrogen before sealing.

Cleanup: Clean any residual material from the spatula and balance area using a suitable
solvent and absorbent material, treating all waste as hazardous.

Doffing: Remove PPE carefully, avoiding self-contamination, and wash hands thoroughly.

Storage Requirements and Incompatibility

Proper storage is paramount to maintaining the stability of 4-Chlorobenzyl bromide and

preventing hazardous situations.

Temperature: Store in a refrigerator, typically between 0°C and 10°C.[7]

Atmosphere: The compound is moisture and air sensitive.[3] It must be stored under an inert
atmosphere (e.g., argon or nitrogen) to prevent degradation.[7][15]

Light: Protect from light, as it can promote degradation.[7]
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» Location: Store in a designated, locked, cool, dry, and well-ventilated corrosives area.[3][7]
The storage location should be separate from incompatible materials.

» Container: Keep the container tightly closed and in its original, corrosion-resistant packaging.

[7]

Incompatible Materials to Avoid:

Strong oxidizing agents

Bases

Alcohols

Amines

Metals

Water/Moisture[3][10][11][12]

Emergency Response Protocols

Immediate and correct response to an exposure or spill is critical.

Spill Response Decision Workflow
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Caption: Decision workflow for responding to a chemical spill.

Protocol 6.1: Spill Management

e Evacuate: Evacuate all non-essential personnel from the spill area.[16]
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o Alert: Inform laboratory personnel and the designated safety officer immediately.
e Protect: Don full PPE, including respiratory protection, before entering the spill area.[3]

» Contain: For solid spills, carefully sweep up the material, avoiding dust generation, and place
it into a labeled, sealed container for hazardous waste.[3][17] For solutions, cover with an
inert absorbent material like sand, silica gel, or vermiculite.[10][11]

» Cleanup: Once absorbed, collect the material into a suitable container for disposal.
o Decontaminate: Clean the spill area thoroughly.

e Prevent Entry to Drains: Do not allow the chemical or cleanup materials to enter drains.[3]
[10]

Protocol 6.2: First Aid for Exposures

Medical attention is required for all routes of exposure.[3]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids apart. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[3][7][9]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[3]

[719]

» Inhalation: Move the victim to fresh air. If breathing is difficult or has stopped, provide artificial
respiration (do not use mouth-to-mouth). Seek immediate medical attention.[3][7][9]

e Ingestion: Rinse mouth thoroughly with water. Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Call a physician or poison control center immediately.[3]

[719]

Waste Disposal

All waste containing 4-Chlorobenzyl bromide, including empty containers, contaminated PPE,
and spill cleanup materials, must be treated as hazardous waste.
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o Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste.[3]

e Collection: Collect waste in designated, labeled, and sealed containers.

o Disposal: Dispose of the waste through an approved hazardous waste disposal plant,
following all local, regional, and national regulations.[3][8] Do not dispose of it down the drain
or with general laboratory trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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